Cas no 1807084-50-9 (4-Cyano-3-(difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1807084-50-9
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4807286
• Update Time: 2025-10-31

4-Cyano-3-(difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-5-3-16-7(9(12,13)14)6(8(10)11)4(5)2-15/h3,8H,1H3
• InChI Key： FPUIJSWYZPQKLT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CN=C1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-3-(difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-Cyano-3-(difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine (CAS: 1807084-50-9)

The compound 4-Cyano-3-(difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine (CAS: 1807084-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-Cyano-3-(difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms and a cyano group in its structure enhances its reactivity and binding affinity, making it a promising candidate for further exploration. Researchers have successfully employed this compound in the development of inhibitors targeting specific enzymes involved in disease pathways, such as kinases and proteases.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Cyano-3-(difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine exhibited potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The study utilized molecular docking and in vitro assays to elucidate the binding mechanisms and optimize the compound's efficacy.

In addition to its therapeutic potential, recent research has also explored the environmental and safety profiles of 4-Cyano-3-(difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine. A comprehensive toxicological assessment conducted in 2022 revealed that the compound exhibits low acute toxicity and favorable biodegradability, suggesting its suitability for large-scale industrial applications. These findings are particularly relevant for the agrochemical sector, where the demand for environmentally friendly compounds is on the rise.

Looking ahead, the continued investigation of 4-Cyano-3-(difluoromethyl)-5-methoxy-2-(trifluoromethyl)pyridine holds great promise for the discovery of new therapeutic agents and agrochemicals. Future research directions may include the development of more efficient synthetic routes, the exploration of additional biological targets, and the optimization of the compound's pharmacokinetic properties. As the field progresses, this compound is likely to play a pivotal role in addressing unmet medical and agricultural needs.